Cas no 2172599-30-1 (2-(5-ethyl-1,3,4-thiadiazol-2-yl)cyclopentan-1-ol)

• Product Name: 2-(5-ethyl-1,3,4-thiadiazol-2-yl)cyclopentan-1-ol
• CAS No: 2172599-30-1
• MF: C₉H₁₄N₂OS
• MW: 198.285260677338
• CID: 5877514
• PubChem ID: 165748729
• Update Time: 2025-10-31

2-(5-ethyl-1,3,4-thiadiazol-2-yl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(5-ethyl-1,3,4-thiadiazol-2-yl)cyclopentan-1-ol
• EN300-1625440
• 2172599-30-1

• Inchi： 1S/C9H14N2OS/c1-2-8-10-11-9(13-8)6-4-3-5-7(6)12/h6-7,12H,2-5H2,1H3
• InChI Key： USGCWCMVINMOHU-UHFFFAOYSA-N
• SMILES： S1C(CC)=NN=C1C1CCCC1O

Computed Properties

• Exact Mass: 198.08268425g/mol
• Monoisotopic Mass: 198.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 74.2Ų

Additional information on 2-(5-ethyl-1,3,4-thiadiazol-2-yl)cyclopentan-1-ol

2-(5-Ethyl-1,3,4-thiadiazol-2-yl)cyclopentan-1-ol

The compound 2-(5-Ethyl-1,3,4-thiadiazol-2-yl)cyclopentan-1-ol with CAS No. 2172599-30-1 is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopentane ring with a thiadiazole moiety, making it a valuable subject for both theoretical and applied research.

The thiadiazole ring, a five-membered heterocyclic structure containing sulfur and nitrogen atoms, is known for its versatility in chemical reactivity and biological activity. In this compound, the thiadiazole group is substituted with an ethyl group at the 5-position, further enhancing its chemical properties. The presence of the hydroxyl group (-OH) on the cyclopentane ring introduces additional functionality, making this compound suitable for various applications.

Recent studies have highlighted the potential of 2-(5-Ethyl-1,3,4-thiadiazol-2-yl)cyclopentan-1-ol in drug discovery. Researchers have explored its ability to act as a template for bioisosteric replacements, which can be crucial in optimizing drug candidates for improved pharmacokinetic profiles. Additionally, the compound has shown promise in antimicrobial assays, suggesting its potential use in developing new antibiotics or antifungal agents.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and cyclization reactions. The choice of synthetic pathway often depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic asymmetric synthesis have also enabled the preparation of enantiomerically pure versions of this compound, which is particularly important for pharmaceutical applications.

The structural features of 2-(5-Ethyl-1,3,4-thiadiazol-2-yl)cyclopentan-1-ol make it an attractive candidate for further exploration in medicinal chemistry. Its ability to form hydrogen bonds due to the hydroxyl group and its potential to engage in π-interactions through the thiadiazole ring suggest that it could serve as a scaffold for designing molecules with specific biological activities.

Moreover, computational studies have revealed that this compound exhibits favorable pharmacokinetic properties, such as good absorption and moderate stability in physiological conditions. These findings underscore its potential as a lead compound in drug development programs targeting various therapeutic areas.

In conclusion, 2-(5-Ethyl-1,3,4-thiadiazol-2-yl)cyclopentan-1-ol (CAS No. 2172599-30